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Compound of Interest

Compound Name: GW791343 trihydrochloride

Cat. No.: B3123575

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of GW791343 trihydrochloride, a potent human
P2X7 receptor negative allosteric modulator. Adherence to these procedures is critical for
laboratory safety and environmental protection.

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling and

disposal.
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Property Value Reference

2-[(3,4-Difluorophenyl)amino]-
) N-[2-methyl-5-(1-
Chemical Name _ _ [1]
piperazinylmethyl)phenyl]-

acetamide trihydrochloride

Molecular Formula C20H27CIsF2N4O

Molecular Weight 483.81 g/mol [1]

CAS Number 309712-55-8 [1]

Appearance Solid

Purity >99% (HPLC) [1]

Solubility Soluble in water to 100 mM

Storage Desiccate at room 0]
temperature.

Laboratory chemicals,
Identified Uses Manufacture of substances. [2][3]

For research use only.

Disposal Procedures

The toxicological properties of GW791343 trihydrochloride have not been thoroughly
investigated. Therefore, it is crucial to handle and dispose of this compound as potentially
hazardous. The following step-by-step procedure should be followed.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate personal
protective equipment.

» Gloves: Use appropriate chemical-resistant gloves. Inspect gloves before use.

o Eye Protection: Wear appropriate safety glasses or chemical safety goggles.
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o Lab Coat: Alab coat or other protective clothing should be worn.

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a suitable
respirator in a well-ventilated area, preferably a chemical fume hood.

Step 2: Waste Collection
Proper collection and storage of chemical waste are critical to prevent accidents.

o Use Appropriate Containers: Collect waste GW791343 trihydrochloride in a designated,
compatible, and leak-proof container. The container must have a secure, screw-top cap.

e Labeling: As soon as waste is added, label the container clearly. The label should include:

[e]

The full chemical name: "GW791343 trihydrochloride”

The words "Hazardous Waste"

o

The date the waste was first added to the container.

[¢]

[¢]

The primary hazards associated with the chemical (e.g., "Toxic," "Irritant”).

e Segregation: Store the waste container in a designated satellite accumulation area within the
laboratory. Ensure it is segregated from incompatible materials to prevent dangerous
reactions. Do not mix with other chemical waste unless compatibility is confirmed.

Step 3: Disposal Pathway
Never dispose of GW791343 trihydrochloride down the drain or in the regular trash.

o Professional Disposal Service: The disposal of this chemical must be handled by a licensed
and qualified hazardous waste disposal company. Your institution's Environmental Health
and Safety (EHS) department will have established procedures and approved vendors for
this purpose.

e Request Pickup: Once your waste container is full or ready for disposal, follow your
institution's procedures to request a hazardous waste pickup.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3123575?utm_src=pdf-body
https://www.benchchem.com/product/b3123575?utm_src=pdf-body
https://www.benchchem.com/product/b3123575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3123575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

o Documentation: Complete any required waste disposal forms or manifests as instructed by
your EHS department.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of GW791343 trihydrochloride.
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Start: Disposal of
GW?791343 trihydrochloride

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

:

Step 2: Collect Waste in a
Designated, Labeled Container

;

Step 3: Segregate from
Incompatible Materials

:

Step 4: Store in a Designated
Satellite Accumulation Area

Is the substance fully characterized
for non-hazardous properties?

No (Default for
research chemicals)

Treat as Hazardous Waste

Step 5: Contact Institutional
EHS for Pickup

;

Step 6: Transfer to a Licensed
Hazardous Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for GW791343 Trihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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